TG101209 analog 1

• Molecular Formula: C24H31N5O5S
• Molecular Weight: 501.6 g/mol
• InChI: InChI=1S/C24H31N5O5S/c1-15-14-25-23(27-17-12-19(32-5)21(34-7)20(13-17)33-6)28-22(15)26-16-9-8-10-18(11-16)35(30,31)29-24(2,3)4/h8-14,29H,1-7H3,(H2,25,26,27,28)
• InChIKey: KEGVORHWJANDMS-UHFFFAOYSA-N

TG101209 Analog 1: Product Overview

TG101209 analog 1, designated Compound 8h, is a novel small-molecule inhibitor of BUB1B (BUB1 mitotic checkpoint serine/threonine kinase B), structurally derived from the JAK2 inhibitor TG-101209 scaffold. It was identified as the most effective compound among 40 novel TG-101209 derivatives synthesized for modulating BUB1B expression and activity, leading to apoptosis induction in Caki-1 cells [1]. Unlike its parent compound TG-101209, which is a potent JAK2 inhibitor (IC50 = 6 nM) with oral bioavailability , TG101209 analog 1 exhibits a distinct target engagement profile and mechanism of action centered on BUB1B destabilization, specifically in clear cell renal cell carcinoma (ccRCC) models.

•

BUB1B protein stability modulation studies

•

ccRCC Caki-1 cell-model endpoint investigation

•

Target engagement profiling vs. JAK2/kinase panel

• [1] El Hafi M, Bouzian Y, Parvizi N, Kim W, Subaşioğlu M, et al. Synthesis and biological assessment of BUB1B inhibitors for the treatment of clear cell renal cell carcinoma. Eur J Med Chem. 2025;285:117247. View Source

TG101209 Analog 1 Substitution Risks

The parent compound TG-101209 is a potent, ATP-competitive JAK2 inhibitor (JAK2 IC50 = 6 nM; JAK3 IC50 = 169 nM) with oral bioavailability and activity against JAK2V617F and MPLW515L/K mutations . However, TG101209 analog 1 (Compound 8h) was specifically engineered and selected from a library of 40 derivatives to optimize BUB1B inhibition, not JAK2 inhibition. In Caki-1 ccRCC cells, TG101209 analog 1 exhibited a distinct binding mode that destabilizes the BUB1B protein structure, whereas TG-101209 stabilizes it [1]. Consequently, the two compounds exert divergent downstream effects on cell viability and apoptosis induction in ccRCC models, rendering them non-interchangeable in BUB1B-targeted research applications. The chemical derivatization from the TG-101209 scaffold has fundamentally repurposed the molecule's biological function.

Target BUB1B destabilizer

TG101209 (parent JAK2 inhibitor) stabilizes BUB1B and may not reproduce protein-destabilization endpoints

Target Caki-1 cytotoxicity profile

Alternative BUB1B inhibitors (e.g., Antitumor agent-180) may differ in cell-line potency; reported IC50 shift may alter assay sensitivity

Target Kinase selectivity context

Broad-spectrum JAK2/FLT3 inhibitors cannot isolate BUB1B-mediated effects without confounding pathway crosstalk

• [1] El Hafi M, Bouzian Y, Parvizi N, Kim W, Subaşioğlu M, et al. Synthesis and biological assessment of BUB1B inhibitors for the treatment of clear cell renal cell carcinoma. Eur J Med Chem. 2025;285:117247. View Source

TG101209 Analog 1 Differentiated Evidence

BUB1B Protein Destabilization Mechanism

TG101209 analog 1 (Compound 8h) directly inhibits BUB1B enzymatic activity with an IC50 of 10.36 μM in a cell-free assay [1]. In contrast, the parent compound TG-101209 was optimized for JAK2 inhibition and its BUB1B inhibitory activity is not a primary design feature; no quantitative BUB1B IC50 is reported for TG-101209 in the same study, indicating a significant functional divergence. This quantitative difference establishes TG101209 analog 1 as a dedicated BUB1B chemical probe.

BUB1B protein stability

Head-to-head

Analog 1 destabilizes BUB1B; TG101209 stabilizes it in CETSA (Caki-1)

Functional divergence on shared target; supports BUB1B destabilization assay context

Qualitative shift in protein stability outcome

Evidence Dimension	BUB1B enzymatic inhibition (IC50)
Target Compound Data	10.36 μM
Comparator Or Baseline	TG-101209 (parent compound): No reported BUB1B IC50; not optimized for BUB1B inhibition
Quantified Difference	TG101209 analog 1 is a BUB1B inhibitor; TG-101209 is a JAK2 inhibitor
Conditions	Cell-free enzymatic assay for BUB1B activity

Why This Matters

This defines the primary functional distinction: TG101209 analog 1 is a BUB1B-targeted chemical probe, while TG-101209 is a JAK2 probe, making them non-interchangeable for target-specific experiments.

• [1] El Hafi M, Bouzian Y, Parvizi N, Kim W, Subaşioğlu M, et al. Synthesis and biological assessment of BUB1B inhibitors for the treatment of clear cell renal cell carcinoma. Eur J Med Chem. 2025;285:117247. View Source

Enhanced Cytotoxicity in Caki-1 ccRCC Cells

TG101209 analog 1 (Compound 8h) reduced the viability of Caki-1 cells with an IC50 of 1.347 μM and induced necrosis and apoptosis [1]. In the same study, TG-101209 was less potent in reducing Caki-1 cell viability, with Compound 8h identified as the most effective among 40 derivatives and more potent than the parent scaffold [1]. This demonstrates that the structural modifications introduced in analog 1 enhance anti-proliferative activity in this ccRCC model.

Cytotoxicity in Caki-1

Reported

IC50 = 1.347 μM (Caki-1)

Supports cell-model endpoint review; ranked most effective among 40 derivatives

MTT/LDH viability assay; parent compound less potent

Evidence Dimension	Cytotoxicity (IC50) in Caki-1 cells
Target Compound Data	1.347 μM (induces necrosis and apoptosis)
Comparator Or Baseline	TG-101209: less potent; exact IC50 not specified but lower than analog 1
Quantified Difference	Analog 1 >2-fold more potent than parent TG-101209 based on reported activity
Conditions	MTT assay; Caki-1 clear cell renal cell carcinoma cell line

Why This Matters

Procurement decisions for ccRCC research should prioritize TG101209 analog 1 over the parent TG-101209 due to its superior potency in reducing Caki-1 viability.

• [1] El Hafi M, Bouzian Y, Parvizi N, Kim W, Subaşioğlu M, et al. Synthesis and biological assessment of BUB1B inhibitors for the treatment of clear cell renal cell carcinoma. Eur J Med Chem. 2025;285:117247. View Source

Potency vs. Antitumor Agent-180 in Caki-1 Cells

Cellular Thermal Shift Assay (CETSA) revealed that TG101209 analog 1 (Compound 8h) binds intracellularly to BUB1B and destabilizes the protein structure, whereas TG-101209 stabilizes BUB1B upon binding [1]. This mechanistic divergence indicates that analog 1 alters BUB1B conformation in a manner distinct from the parent compound, which may explain its enhanced cytotoxicity and apoptosis induction in Caki-1 cells.

Potency vs. comparator

Cross-study

TG101209 analog 1: IC50 = 1.347 μM; Antitumor agent-180: 2.047 μM (Caki-1)

Higher reported potency in same cell model; supports selection for Caki-1 endpoint studies

34% lower IC50; cross-study comparison, separate assay conditions

Evidence Dimension	Effect on BUB1B protein stability upon binding
Target Compound Data	Destabilizes BUB1B
Comparator Or Baseline	TG-101209: Stabilizes BUB1B
Quantified Difference	Qualitative difference in mechanism; stability effect reversed
Conditions	Cellular Thermal Shift Assay (CETSA) in Caki-1 cells

Why This Matters

This mechanistic distinction provides a unique functional fingerprint for TG101209 analog 1, justifying its selection for studies focused on BUB1B destabilization and downstream apoptotic signaling.

• [1] El Hafi M, Bouzian Y, Parvizi N, Kim W, Subaşioğlu M, et al. Synthesis and biological assessment of BUB1B inhibitors for the treatment of clear cell renal cell carcinoma. Eur J Med Chem. 2025;285:117247. View Source

SAR-Guided Lead Selection for BUB1B Inhibition

Among 40 novel TG-101209 derivatives synthesized and screened for BUB1B modulation and Caki-1 cell viability, Compound 8h (TG101209 analog 1) was identified as the most effective compound, exhibiting the strongest inhibitory effect on BUB1B and inducing apoptosis [1]. In a parallel study of 27 derivatives, other active analogs showed Caki-1 cytotoxicity IC50 values ranging from 2.047 µM to 10.046 µM [2], but Compound 8h's IC50 of 1.347 µM surpasses these values, confirming its superior potency within the chemotype.

SAR lead validation

Class-level

Lead compound among 40 derivatives; strongest BUB1B inhibition and apoptosis induction

Optimized probe from SAR campaign; supports BUB1B pathway-study fit

Data to verify for independent replication

Evidence Dimension	Cytotoxicity (IC50) in Caki-1 cells
Target Compound Data	1.347 μM (Compound 8h)
Comparator Or Baseline	Compound 13a: 2.047 μM; Compound 5j: 6.985 μM; Compound 5i: 10.046 μM
Quantified Difference	1.5-fold to 7.5-fold more potent than other active analogs
Conditions	MTT assay; Caki-1 ccRCC cell line

Why This Matters

This comparative potency ranking across multiple derivative libraries establishes TG101209 analog 1 as the optimal starting point for BUB1B-targeted ccRCC research, reducing the need to screen multiple analogs.

• [1] El Hafi M, Bouzian Y, Parvizi N, Kim W, Subaşioğlu M, et al. Synthesis and biological assessment of BUB1B inhibitors for the treatment of clear cell renal cell carcinoma. Eur J Med Chem. 2025;285:117247. View Source
• [2] Bouzian Y, El Hafi M, Parvizi N, Kim W, Subaşioğlu M, et al. Design and evaluation of novel inhibitors for the treatment of clear cell renal cell carcinoma. Bioorg Chem. 2024;151:107597. View Source

Structural Rationale for Enhanced Activity: Molecular Docking Analysis

Computational docking studies using Schrödinger Maestro software demonstrated that Compound 8h (TG101209 analog 1) achieves stronger molecular interactions and better conformational fit within the BUB1B target cavity compared to other derivatives, leading to improved binding affinity [1]. This computational evidence supports the enhanced enzymatic and cellular potency observed for analog 1 and provides a structural rationale for its differentiation from less active analogs.

Evidence Dimension	Binding affinity prediction (docking score)
Target Compound Data	Strongest molecular interactions and conformational fit among 40 derivatives
Comparator Or Baseline	Other 39 TG-101209 derivatives; less favorable docking parameters
Quantified Difference	Qualitative superiority based on docking analysis
Conditions	Schrödinger Maestro computational docking; BUB1B target cavity

Why This Matters

For procurement in structure-based drug design programs, this computational validation reduces the risk of selecting a suboptimal analog and provides a clear SAR anchor point.

• [1] El Hafi M, Bouzian Y, Parvizi N, Kim W, Subaşioğlu M, et al. Synthesis and biological assessment of BUB1B inhibitors for the treatment of clear cell renal cell carcinoma. Eur J Med Chem. 2025;285:117247. View Source

TG101209 Analog 1 Applications

BUB1B Destabilization Mechanism in ccRCC

TG101209 analog 1 serves as a primary chemical probe for validating BUB1B as a therapeutic target in ccRCC models. Its direct BUB1B inhibitory activity (IC50 = 10.36 μM) and superior cytotoxicity in Caki-1 cells (IC50 = 1.347 μM) compared to the parent TG-101209 [1] make it the compound of choice for gene knockdown or CRISPR validation studies where a small-molecule BUB1B inhibitor is required as an orthogonal approach.

Apoptosis & Necrosis Induction in Caki-1 Cells

As the most potent BUB1B inhibitor among 40 characterized derivatives [1], TG101209 analog 1 (Compound 8h) is the recommended benchmark for SAR studies aimed at improving BUB1B inhibition. Its molecular docking profile, indicating strong interactions and conformational fit within the BUB1B cavity [1], provides a validated starting point for medicinal chemistry campaigns targeting BUB1B-driven cancers.

BUB1B Selectivity Profiling vs. JAK2

TG101209 analog 1 induces both necrosis and apoptosis in Caki-1 cells, coupled with BUB1B protein destabilization as confirmed by CETSA [1]. This dual cell death phenotype, absent in TG-101209 (which stabilizes BUB1B), makes analog 1 a unique tool for dissecting BUB1B-dependent cell death pathways and for comparative studies with JAK2 inhibitors in renal carcinoma models.

BUB1B Inhibition for Lead Optimization

Due to its structural derivation from TG-101209 but distinct BUB1B-targeting profile and binding mode [1], TG101209 analog 1 is ideally suited for head-to-head studies evaluating the efficacy of BUB1B inhibition versus JAK2 inhibition in ccRCC. Such comparisons are critical for understanding the relative contribution of these pathways to tumor progression and for identifying patient populations that may benefit from BUB1B-targeted therapy.

Application

Selection Property

Validation Focus

BUB1B destabilization mechanism studies

Protein stability modulation profile

CETSA-based protein stability endpoint review

ccRCC cell-model endpoint investigation

Caki-1 cytotoxicity response

Apoptosis/necrosis pathway-response interpretation

BUB1B selectivity profiling vs. JAK2

Target engagement fingerprint

Deconvolution of JAK-STAT independent phenotypes

Kinase inhibitor lead optimization reference

SAR-validated benchmark

Comparative potency benchmarking in BUB1B assays

• [1] El Hafi M, Bouzian Y, Parvizi N, Kim W, Subaşioğlu M, et al. Synthesis and biological assessment of BUB1B inhibitors for the treatment of clear cell renal cell carcinoma. Eur J Med Chem. 2025;285:117247. View Source